Cas no 391680-79-8 (5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid)

• Product Name: 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid
• CAS No: 391680-79-8
• MF: C₉H₆N₂O₄S
• MW: 238.219940662384
• MDL: MFCD09701385
• CID: 1508031
• PubChem ID: 135433415
• Update Time: 2025-11-01

5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• CTK1B4225
• CHEBI:409549
• CTK8I5592
• CHEMBL181653
• SureCN3838465
• 5,6-Dihydroxy-2-thiophen-2-yl-pyrimidine-4-carboxylic acid
• 6-(dihydroxymethylidene)-2-thiophen-2-yl-1H-pyrimidine-4,5-dione
• 4-Pyrimidinecarboxylic acid, 5,6-dihydroxy-2-(2-thienyl)-
• AC1NX44I
• 2-(2-Thienyl)-4,5-dihydroxypyrimidine-6-carboxylate
• 5-hydroxy-4-oxo-2-thiophen-2-yl-1H-pyrimidine-6-carboxylic acid
• 5-Hydroxy-6-oxo-2-(thiophen-2-yl)-1,6-dihydropyrimidine-4-carboxylic acid
• 5,6-dihydroxy-2-(2-thienyl)pyrimidine-4-carboxylic Acid
• 5-Hydroxy-6-oxo-2-(thiophen-2-yl)-1,6-dihydropyrimidine-4-carboxylicacid
• BDBM50153250
• 391680-79-8
• 2-(2-thienyl)-5,6-dihydroxy-4-carboxypyrimidine
• 5,6-dihydroxy-2-(thiophen-2-yl)pyrimidine-4-carboxylic acid
• DB-069770
• SB36991
• 5-hydroxy-6-oxo-2-thiophen-2-yl-1H-pyrimidine-4-carboxylic acid
• DTXSID20388438
• CS-0341852
• 5,6-dihydroxy-2-thiophen-2-ylpyrimidine-4-carboxylic acid
• 5-hydroxy-6-oxo-2-(thiophen-2-yl)-3H-pyrimidine-4-carboxylic acid
• MFCD09701385
• 5-hydroxy-6-oxo-2-(2-thienyl)-1H-pyrimidine-4-carboxylic acid
• 5-Hydroxy-6-oxo-2-(thiophen-2-yl)-3,6-dihydropyrimidine-4-carboxylic acid
• SCHEMBL3838465
• 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid

• MDL： MFCD09701385
• Inchi： 1S/C9H6N2O4S/c12-6-5(9(14)15)10-7(11-8(6)13)4-2-1-3-16-4/h1-3,12H,(H,14,15)(H,10,11,13)
• InChI Key： SSOGKSFNCMYOPA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(C(=O)O)=C(C(N1)=O)O

Computed Properties

• Exact Mass: 238.00488
• Monoisotopic Mass: 238.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 363.0±42.0 °C at 760 mmHg
• Flash Point: 173.3±27.9 °C
• PSA: 98.99
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid

Introduction to 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid (CAS No. 391680-79-8)

5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 391680-79-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiophene-pyrimidine class of molecules, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of both hydroxyl and carboxyl functional groups, along with the thiophene ring system, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The thiophene moiety in 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid plays a crucial role in determining its pharmacological profile. Thiophenes are aromatic heterocycles that have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The pyrimidine ring, on the other hand, is a common pharmacophore in many biologically active compounds, including nucleoside analogs and kinase inhibitors. The combination of these two heterocyclic systems in 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid suggests potential applications in modulating various cellular pathways relevant to human health and disease.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid with biological targets at an unprecedented level of detail. Studies have demonstrated that the hydroxyl groups can engage in hydrogen bonding with polar residues in protein active sites, while the carboxyl group can form ionic interactions or participate in coordination with metal ions. These interactions are critical for the compound's binding affinity and efficacy against target enzymes and receptors.

In the realm of drug discovery, 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid has been investigated as a potential lead compound for developing novel therapeutic agents. Its structural features make it a versatile scaffold for further derivatization and optimization. For instance, modifications to the hydroxyl or carboxyl groups can alter its solubility, bioavailability, and metabolic stability, while changes to the thiophene or pyrimidine rings can fine-tune its binding affinity to specific biological targets.

One particularly promising area of research involves the exploration of 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid as an inhibitor of kinases involved in cancer progression. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. Preclinical studies have shown that thiophene-pyrimidine derivatives can exhibit potent inhibitory activity against various kinases, including tyrosine kinases and serine/threonine kinases. The structural features of 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid, such as its ability to form multiple hydrogen bonds and coordinate with metal ions, make it an ideal candidate for developing kinase inhibitors with high selectivity and efficacy.

Another area where 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including rheumatoid arthritis, atherosclerosis, and neurodegenerative disorders. Studies have indicated that thiophene derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of hydroxyl groups in 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid suggests that it may interact with these enzymes through hydrogen bonding or other non-covalent interactions, thereby reducing inflammation and alleviating symptoms.

The synthesis of 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carboxylic Acid has also been optimized to enhance yield and purity. Modern synthetic methodologies have enabled researchers to construct its complex structure efficiently while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds between the thiophene and pyrimidine rings. Additionally, protecting group strategies have been employed to safeguard reactive functional groups during synthesis.

In conclusion, 5,6-Dihydroxy-2-Thiophen-2-Yl-Pyrimidine-4-Carb